Cas no 2228202-85-3 (1-2-(3-bromo-4-chlorophenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(3-bromo-4-chlorophenyl)ethylcyclopropan-1-amine
• CAS No: 2228202-85-3
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 5890801
• PubChem ID: 165796454
• Update Time: 2025-08-05

1-2-(3-bromo-4-chlorophenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-bromo-4-chlorophenyl)ethylcyclopropan-1-amine
• EN300-1926603
• 2228202-85-3
• 1-[2-(3-bromo-4-chlorophenyl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C11H13BrClN/c12-9-7-8(1-2-10(9)13)3-4-11(14)5-6-11/h1-2,7H,3-6,14H2
• InChI Key： JKLREVHUXKOTAA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCC1(CC1)N)Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(3-bromo-4-chlorophenyl)ethylcyclopropan-1-amine

Chemical Profile of 1-2-(3-bromo-4-chlorophenyl)ethylcyclopropan-1-amine (CAS No. 2228202-85-3)

1-2-(3-bromo-4-chlorophenyl)ethylcyclopropan-1-amine, identified by its CAS number 2228202-85-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropane ring fused with an amine substituent and an aromatic ring bearing bromo and chloro substituents, presents a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development.

The structural motif of 1-2-(3-bromo-4-chlorophenyl)ethylcyclopropan-1-amine incorporates several key functional groups that are of particular interest to medicinal chemists. The cyclopropane ring is known for its strain, which can enhance the reactivity and binding affinity of the molecule to biological targets. Additionally, the presence of bromo and chloro atoms on the aromatic ring introduces electrophilic centers that can participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions, which are widely used in synthetic organic chemistry.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds, particularly those containing cyclopropane moieties. These compounds have shown promise in various therapeutic areas due to their ability to interact with biological targets in unique ways. For instance, studies have demonstrated that cyclopropane-containing molecules can exhibit potent activity against bacterial infections, inflammation, and even certain types of cancer. The amine group in 1-2-(3-bromo-4-chlorophenyl)ethylcyclopropan-1-amine further enhances its potential as a pharmacophore by allowing for hydrogen bonding interactions with biological receptors.

The aromatic ring in 1-2-(3-bromo-4-chlorophenyl)ethylcyclopropan-1-amine is another critical feature that contributes to its pharmacological properties. The bromo and chloro substituents on the ring can modulate the electronic properties of the aromatic system, influencing its interaction with biological targets. This has led to investigations into its potential as an intermediate in the synthesis of more complex drug molecules. For example, researchers have explored its use in the development of kinase inhibitors, which are essential in treating cancers and inflammatory diseases.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 1-2-(3-bromo-4-chlorophenyl)ethylcyclopropan-1-amine. Molecular modeling studies have revealed insights into its binding mode with various biological targets, providing a rational basis for designing more effective derivatives. These studies have highlighted the importance of optimizing the spatial orientation of the cyclopropane ring and the aromatic substituents to maximize binding affinity.

The synthesis of 1-2-(3-bromo-4-chlorophenyl)ethylcyclopropan-1-amine presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more accessible to researchers. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the bromo and chloro substituents onto the aromatic ring efficiently. Additionally, novel cyclization strategies have been developed to construct the cyclopropane moiety with high yields and selectivity.

One of the most exciting areas of research involving 1-2-(3-bromo-4-chlorophenyl)ethylcyclopropan-1-amine is its potential as a scaffold for drug discovery. By modifying different parts of its structure, researchers can generate libraries of derivatives with tailored pharmacological properties. This approach has already led to several promising candidates that are being evaluated in preclinical studies. The cyclopropane ring, in particular, has been found to be a versatile scaffold that can be modified without compromising its bioactivity.

The amine group in 1-2-(3-bromo-4-chlorophenyl)ethylcyclopropan-1-amine also offers opportunities for further functionalization. For example, it can be converted into urea or carbamate derivatives, which are known to exhibit potent biological activity. These modifications have been explored in the development of new drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the properties of this compound through structural modifications makes it an invaluable tool for medicinal chemists.

In conclusion, 1-2-(3-bromo-4-chlorophenyl)ethylcyclopropan-1-amine (CAS No. 2228202-85-3) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the cyclopropane ring and the bromo/chloro-substituted aromatic moiety, make it a promising candidate for further exploration in drug discovery. With ongoing advancements in synthetic chemistry and computational modeling, this compound is poised to play a crucial role in developing new therapies for various diseases.